Cas no 1449679-71-3 (2-Phenylfuro[2,3-C]quinoline)

• Product Name: 2-Phenylfuro[2,3-C]quinoline
• CAS No: 1449679-71-3
• MF: C₁₇H₁₁NO
• MW: 245.275344133377
• CID: 4822061
• Update Time: 2025-10-30

2-Phenylfuro[2,3-C]quinoline Chemical and Physical Properties

Names and Identifiers

• 2-PHENYLFURO[2,3-C]QUINOLINE
• 2-Phenylfuro[2,3-C]quinoline

• Inchi： 1S/C17H11NO/c1-2-6-12(7-3-1)16-10-14-13-8-4-5-9-15(13)18-11-17(14)19-16/h1-11H
• InChI Key： DNAACRXMZYLZOT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC2=C1C=NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• XLogP3: 4.3
• Topological Polar Surface Area: 26

Additional information on 2-Phenylfuro[2,3-C]quinoline

Introduction to 2-Phenylfuro[2,3-C]quinoline (CAS No. 1449679-71-3)

2-Phenylfuro[2,3-C]quinoline, identified by the chemical compound code CAS No. 1449679-71-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused ring systems, combining a furan ring with a quinoline scaffold, which endows it with unique electronic and steric properties. The presence of a phenyl group at the 2-position further modulates its chemical behavior, making it a promising candidate for various biological applications.

The synthesis of 2-Phenylfuro[2,3-C]quinoline involves multi-step organic transformations, typically starting from readily available precursors such as phenylacetic acid derivatives or substituted furans. The construction of the quinoline core is often achieved through cyclization reactions, while the introduction of the phenyl group requires careful consideration to ensure regioselectivity and high yield. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to enhance the efficiency and scalability of its production.

Recent advancements in computational chemistry have facilitated the rational design of 2-Phenylfuro[2,3-C]quinoline derivatives by predicting their binding affinities and pharmacokinetic profiles. Molecular docking studies have revealed that this compound exhibits potential interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and cancer pathways. These findings have spurred interest in exploring its therapeutic potential.

In the realm of medicinal chemistry, 2-Phenylfuro[2,3-C]quinoline has been investigated for its antimicrobial and anti-inflammatory properties. Preliminary in vitro studies suggest that it can inhibit the growth of certain resistant bacterial strains by disrupting essential cellular processes. Additionally, its structural motif has been linked to modulating immune responses, making it a candidate for developing novel immunomodulatory agents.

The pharmacological evaluation of CAS No. 1449679-71-3 has also focused on its potential as an anticancer agent. Preclinical studies indicate that derivatives of this compound can induce apoptosis in tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. The phenylfuroquinoline scaffold appears to disrupt microtubule dynamics and DNA replication, thereby exerting cytotoxic effects on cancerous cells while sparing healthy tissues.

One of the most intriguing aspects of 2-Phenylfuro[2,3-C]quinoline is its ability to cross the blood-brain barrier (BBB), a property that is crucial for developing treatments for central nervous system (CNS) disorders. Research has demonstrated that modifications at the phenyl ring can enhance BBB penetration without compromising biological activity. This opens up avenues for exploring its efficacy in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates often involves optimizing synthetic routes to improve cost-effectiveness and sustainability. Recent innovations in green chemistry have led to the adoption of solvent-free reactions and biocatalytic methods for synthesizing CAS No. 1449679-71-3, reducing environmental impact while maintaining high product purity. These sustainable practices align with global efforts to promote eco-friendly pharmaceutical manufacturing.

Furthermore, the structural diversity inherent in 2-Phenylfuro[2,3-C]quinoline derivatives allows for extensive molecular library screening programs aimed at identifying lead compounds with enhanced pharmacological properties. High-throughput screening (HTS) technologies have been instrumental in evaluating thousands of analogs rapidly, accelerating the drug discovery process.

The role of CAS No. 1449679-71-3 in addressing unmet medical needs cannot be overstated. Its unique structural features offer a versatile platform for designing molecules with tailored biological activities. As research progresses, collaborations between academia and industry are expected to yield more refined derivatives with improved safety profiles and therapeutic efficacy.

In conclusion,2-Phenylfuro[2,3-C]quinoline (CAS No. 1449679-71-3) represents a significant advancement in medicinal chemistry due to its multifaceted biological potential and synthetic accessibility. Ongoing studies continue to unravel its mechanisms of action across various disease models, paving the way for innovative treatments in multiple therapeutic areas.